C-Demethyl Clethodim C-Demethyl Clethodim
Brand Name: Vulcanchem
CAS No.: 112301-96-9
VCID: VC21096134
InChI: InChI=1S/C16H24ClNO3S/c1-4-22-11(2)8-13-9-14(19)16(15(20)10-13)12(3)18-21-7-5-6-17/h5-6,11,13,19H,4,7-10H2,1-3H3/b6-5+,18-12+
SMILES: CCSC(C)CC1CC(=C(C(=O)C1)C(=NOCC=CCl)C)O
Molecular Formula: C16H24ClNO3S
Molecular Weight: 345.9 g/mol

C-Demethyl Clethodim

CAS No.: 112301-96-9

Cat. No.: VC21096134

Molecular Formula: C16H24ClNO3S

Molecular Weight: 345.9 g/mol

* For research use only. Not for human or veterinary use.

C-Demethyl Clethodim - 112301-96-9

Specification

CAS No. 112301-96-9
Molecular Formula C16H24ClNO3S
Molecular Weight 345.9 g/mol
IUPAC Name 2-[(E)-N-[(E)-3-chloroprop-2-enoxy]-C-methylcarbonimidoyl]-5-(2-ethylsulfanylpropyl)-3-hydroxycyclohex-2-en-1-one
Standard InChI InChI=1S/C16H24ClNO3S/c1-4-22-11(2)8-13-9-14(19)16(15(20)10-13)12(3)18-21-7-5-6-17/h5-6,11,13,19H,4,7-10H2,1-3H3/b6-5+,18-12+
Standard InChI Key YSGSBNBWXYFZJA-CHIOMFQBSA-N
Isomeric SMILES CCSC(C)CC1CC(=O)C(=C(C)NOC/C=C/Cl)C(=O)C1
SMILES CCSC(C)CC1CC(=C(C(=O)C1)C(=NOCC=CCl)C)O
Canonical SMILES CCSC(C)CC1CC(=O)C(=C(C)NOCC=CCl)C(=O)C1

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